Cas no 176214-17-8 (1H-Pyrazole, 1-phenyl-4-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 1-phenyl-4-(trifluoromethyl)-
• CAS No: 176214-17-8
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 1362858
• Update Time: 2024-08-17

1H-Pyrazole, 1-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-phenyl-4-(trifluoromethyl)-
• 1-Phenyl-4-(Trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-6-14-15(7-8)9-4-2-1-3-5-9/h1-7H
• InChI Key： HYMWWLMLKJNRNC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(F)(F)F)C=N1

Computed Properties

• Exact Mass: 212.05621

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 248.4±35.0 °C(Predicted)
• PSA: 17.82
• pka: -3.15±0.10(Predicted)